Calcium sulfate hemihydrate

• CAS No.: 10034-76-1
• Product Name: Calcium sulfate hemihydrate
• Molecular Formula: (CaSO4)2.H2O; CaSO4·0.5H2O; Ca2H2O9S2
• Molecular Weight: 290.3 g/mol
• IUPAC Name: dicalcium;disulfate;hydrate
• Standard InChI: InChI=1S/2Ca.2H2O4S.H2O/c;;2*1-5(2,3)4;/h;;2*(H2,1,2,3,4);1H2/q2*+2;;;/p-4
• Standard InChIKey: ZOMBKNNSYQHRCA-UHFFFAOYSA-J
• SMILES: O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2]
• Canonical SMILES: O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2]
• Density: 2.5 (NIOSH, 2016); Density (for the alpha hemihydrate): 2.76 g/cm³; 2.5
• Melting Point: 325 °F (Loses H2O) (NIOSH, 2016); 163 °C; 325°F (Loses H2O)
• Physical Description: Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic.; FINE HYGROSCOPIC WHITE POWDER.; White or yellowish, finely divided, odorless powder.
• Description: Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic.; Calcium sulfate hemihydrate is a calcium salt and a hydrate.; A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
• Related CAS: 7778-18-9 (Parent)
• Solubility: 0.3 % at 77° F (NIOSH, 2016); Solubility in water, g/100ml at 25 °C: 0.30; (77°F): 0.3%
• Synonyms: Alabaster; Anhydrous Sulfate of Lime; Artificial Dental Stone; Calcium Sulfate; Calcium Sulfate (1:1), Dihydrate; Calcium Sulfate (1:1), Hemihydrate; Calcium Sulfate (2:1); Calcium Sulfate Dihydrate; Calcium Sulfate, Anhydrous; Calcium Sulfate, Dihydrate; Calcium Sulfate, Hemihydrate; Calcium Sulphate; Dental Gypsum; Dental Stone, Artificial; Drierite; Gypsite; Gypsum; Gypsum, Dental; Karstenite; Plaster of Paris; Stone, Artificial Dental
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 3033839
• Last Modified: Nov 11 2021